3-((4-Bromophenyl)thio)propan-1-ol

• IUPAC Name: 3-(4-bromophenyl)sulfanylpropan-1-ol
• InChI: InChI=1S/C9H11BrOS/c10-8-2-4-9(5-3-8)12-7-1-6-11/h2-5,11H,1,6-7H2
• InChI Key: RQMJZYLVSPXCFD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1SCCCO)Br
• Molecular Formula: C9H11BrOS
• Molecular Weight: 247.15 g/mol

Description

3-((4-Bromophenyl)thio)propan-1-ol, also known as BPTP, is a chemical compound with the formula C9H11BrOS. It is a type of chemical entity and a subclass of a chemical compound. The compound has a molecular weight of 215.0869 dalton and a molecular formula of C9H11BrO.

Molecular Structure Analysis

The molecular structure of 3-((4-Bromophenyl)thio)propan-1-ol is represented by the canonical SMILES string C1=CC(=CC=C1CCCO)Br. The InChI representation of the molecule is InChI=1S/C9H11BrO/c10-9-5-3-8(4-6-9)2-1-7-11/h3-6,11H,1-2,7H2.

Physical And Chemical Properties Analysis

3-((4-Bromophenyl)thio)propan-1-ol is a colorless to pale yellow liquid. It has a molecular weight of 215.09, a density of 1.41, a boiling point of 162℃/2.5Torr, and a flash point of 135.194°C. The vapor pressure of the compound is 0.001mmHg at 25°C. The compound’s pKa is predicted to be 15.03±0.10.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Anesthetics : The compound has been utilized in the synthesis of potential intravenous anesthetics. 1-(4-bromophenyl)-3-( N -2-hydroxyethyl- N -methylamino)propan-1-ol methiodide, a derivative, was studied as a model for potential anesthetics (Stenlake, Patrick, & Sneader, 1989).
• Reactions with α-Bromoacetoarenones : Studies show that 3-(N,N-Dimethylamino)propan-1-ol reacts with aryl α-bromoacetophenones, forming products different from previously reported seven-membered ring hemiketals (Garcia, Fronczek, & Gandour, 1992).
• Synthesis of Antimicrobial Agents : Research includes the synthesis of 3-amino-2-(4-bromo phenyl) propan-1-ol and its derivatives for potential use as antimicrobial agents (Doraswamy & Ramana, 2013).

Biological and Pharmaceutical Applications

• Antimicrobial and Antiradical Activity : A study on a homologous series of (3-alkoxymethyl-4-hydroxyphenyl)propan-1-ones, which are structurally related to 3-((4-Bromophenyl)thio)propan-1-ol, demonstrated their potential antimicrobial and antioxidant activities (Čižmáriková, Markuliak, Habala, Valentová, & Bilková, 2020).
• Cardioselectivity in Beta-Blockers : Derivatives of 3-((4-Bromophenyl)thio)propan-1-ol were used in synthesizing beta-adrenoceptor blocking agents, showing substantial cardioselectivity (Rzeszotarski, Gibson, Eckelman, & Reba, 1979).

Material Science and Other Applications

• Synthesis of Conjugated Polymers : The compound has been utilized in the synthesis of conjugated polymers, exemplified by its use in preparing poly(3-hexylthiophene) for electronic applications (Shih, Tian, Gallagher, Park, & Grubbs, 2018).
• Electrochemical Properties : The compound's derivatives have been studied for their electrochemical properties, especially in the context of corrosion inhibition for carbon steel (Gao, Liang, & Wang, 2007).

Safety and Hazards

3-((4-Bromophenyl)thio)propan-1-ol is classified as an irritant. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing mist, gas, or vapors, and to avoid contact with skin and eyes. Use of personal protective equipment, including chemical impermeable gloves, is advised. It should be used only outdoors or in a well-ventilated area.